Cas no 3469-17-8 (Ethanone,diazodiphenyl-)

Ethanone,diazodiphenyl- structure
Product name:Ethanone,diazodiphenyl-
CAS No:3469-17-8
MF:C14H10N2O
MW:222.24200296402
CID:308952
Ethanone,diazodiphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,diazodiphenyl-
- 2-Diazo-2-phenylacetophenone
- PHENYLBENZOYLDIAZOMETHANE
- 1,2-Diphenyl-2-diazoethanone
- 1-diazo-1,2-diphenylethan-2-one
- 2-diazo-1,2-diphenylethan-1-one
- 2-diazo-1,2-diphenylethanone
- Azibenzil
- benzoyl(phenyl)diazomethane
- Benzoylphenyldiazomethane
- phenyl-(3-phenyl-3-diazirinyl)methanone
-
- Inchi: 1S/C14H10N2O/c17-13(11-7-3-1-4-8-11)14(15-16-14)12-9-5-2-6-10-12/h1-10H
- InChI Key: IPHNIJMRLNBXRS-UHFFFAOYSA-N
- SMILES: C1(C(=O)C2C=CC=CC=2)(N=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 222.0794
- Monoisotopic Mass: 222.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2A^2
Experimental Properties
- Melting Point: 79 °C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 51.21
- LogP: 2.66946
Ethanone,diazodiphenyl- Related Literature
-
Kunio Nakagawa,Hiroshi Onoue,Kyōtji Minami Chem. Commun. (London) 1966 730
-
2. Reactions of mercury(II) acetate with nitrogen compounds. Part 3. Contrasting reactions of mercury(II) and lead(IV) acetates with some semicarbazones: bis(5,6-diphenyl-1,2,4-triazin-3-onato)mercuryRichard N. Butler,Anne B. Hanahoe,Anne M. O'Donohue J. Chem. Soc. Perkin Trans. 1 1979 1246
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3. Oxidations of some mono- and bis-(toluene-p-sulphonyl)hydrazones with mercury(II) and lead(IV) acetates: interception of hydrazonometallo intermediates. Reactions of mercury(II) acetate with nitrogen compounds. Part 2Richard N. Butler,Anne B. Hanahoe,W. B. King J. Chem. Soc. Perkin Trans. 1 1978 881
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4. 340. Hydroxy-carbonyl compounds. Part XIII. Extensions of the Wolff rearrangementF. M. Dean,Alexander Robertson J. Chem. Soc. 1948 1674
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5. 220. Studies on phosphorylation. Part IV. Further studies on the use of dibenzyl chlorophosphonate and the examination of certain alternative phosphorylation methodsF. R. Atherton,H. T. Howard,A. R. Todd J. Chem. Soc. 1948 1106
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